Cas no 862831-01-4 (2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide
• CAS No: 862831-01-4
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 6500517
• Update Time: 2025-10-29

2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide
• 1H-Indole-3-acetamide, 1,2-dimethyl-α-oxo-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C17H20N2O3/c1-11-15(13-7-3-4-8-14(13)19(11)2)16(20)17(21)18-10-12-6-5-9-22-12/h3-4,7-8,12H,5-6,9-10H2,1-2H3,(H,18,21)
• InChI Key： OESOCGAYDAMIQE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(=O)C(NCC2CCCO2)=O)=C1C

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.40±0.46(Predicted)

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide

Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide (CAS No. 862831-01-4) and Its Emerging Applications in Chemical Biology

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide, identified by its CAS number 862831-01-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring a unique combination of an indole scaffold and an oxolane moiety, has garnered attention due to its structural complexity and promising biological activities. The indole ring, a core structural motif in numerous bioactive natural products and drug candidates, contributes to the molecule's ability to interact with biological targets, while the oxolane group introduces rigidity and functional diversity. This synergistic arrangement has positioned the compound as a valuable scaffold for further derivatization and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating indole derivatives, owing to their well-documented pharmacological properties. Indole-based compounds are known for their role in modulating various biological pathways, including neurotransmitter systems, inflammation, and cancer progression. The presence of dimethyl groups at the 1 and 2 positions of the indole ring in this compound enhances its lipophilicity, potentially improving membrane permeability and oral bioavailability—key factors in drug design. Furthermore, the acetamide functional group at the nitrogen position provides a site for further chemical modification, enabling the synthesis of libraries of analogs with tailored biological profiles.

The oxolan-2-ylmethyl moiety attached to the acetamide nitrogen introduces an additional layer of structural complexity. Oxolane rings are versatile pharmacophores that can enhance binding affinity and selectivity by forming specific interactions with biological targets. This moiety is particularly interesting because it combines with the indole system to create a hybrid structure that may exhibit properties not present in either component alone. Such hybridization strategies are increasingly employed in drug discovery to overcome resistance mechanisms and expand therapeutic opportunities.

Recent advancements in computational chemistry have enabled more efficient virtual screening of large molecular libraries, including derivatives of 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide. By leveraging machine learning models trained on experimental data, researchers can predict binding affinities and selectivity profiles with remarkable accuracy. This approach has accelerated the identification of lead compounds for further optimization. For instance, studies have suggested that modifications to the dimethyl-substituted indole ring or the oxolane group could enhance potency against specific enzymes or receptors implicated in diseases such as neurodegeneration or oncology.

The compound's potential extends beyond mere structural novelty; its biological activity has been preliminarily explored in several contexts. In vitro assays have indicated that derivatives of this scaffold may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to metabolic syndrome—a growing global health concern. The interplay between the indole and oxolane components appears to modulate interactions with heme-containing proteins, which are critical mediators in various pathological processes. Additionally, preliminary pharmacokinetic studies suggest that this class of molecules may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties when appropriately optimized.

One particularly intriguing aspect of this compound is its potential role as a kinase inhibitor. Kinases are enzymes central to cellular signaling networks, and dysregulation of their activity is implicated in numerous diseases, most notably cancer. The indole moiety's ability to mimic adenine or guanine nucleobases allows it to interact with ATP-binding pockets on kinases, while the oxolane group can provide additional hydrogen bonding or hydrophobic interactions necessary for high-affinity binding. Researchers are currently exploring how subtle modifications to this scaffold—such as altering the substitution pattern on the indole ring or introducing fluorinated groups into the oxolane—can fine-tune binding affinity without compromising selectivity against closely related kinases.

The integration of machine learning with experimental chemistry has been instrumental in advancing the study of this compound. Predictive models can identify promising analogs based on structural features alone before experimental validation becomes necessary—a process that significantly reduces time-to-discovery costs. Furthermore, biodegradability assessments using computational methods have indicated that certain derivatives may be amenable to green chemistry principles without sacrificing efficacy. This aligns with broader industry trends toward sustainable drug development practices.

In conclusion,2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-yl)methylacetamide (CAS No. 862831-01-4) stands as a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential. Its unique combination of an indole scaffold and an oxolane group provides a versatile platform for further exploration through both experimental synthesis and computational modeling. As research progresses into its mechanisms of action and optimization strategies,this compound is poised to contribute significantly to advancements in chemical biology and medicinal chemistry.